5-Cyano-pyrazine-2-sulfonyl chloride
Description
5-Cyano-pyrazine-2-sulfonyl chloride is a heterocyclic compound featuring a pyrazine ring substituted with a cyano (-CN) group at position 5 and a sulfonyl chloride (-SO₂Cl) group at position 2. This structure confers high reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as a sulfonating agent or intermediate in cross-coupling reactions. Its electron-deficient pyrazine core enhances electrophilic substitution reactivity, while the sulfonyl chloride group enables nucleophilic displacement reactions.
Properties
CAS No. |
1279820-45-9 |
|---|---|
Molecular Formula |
C5H2ClN3O2S |
Molecular Weight |
203.60628 |
Synonyms |
5-Cyano-pyrazine-2-sulfonyl chloride |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Key Insights
Reactivity Hierarchy: Pyrazine-based sulfonyl chlorides (e.g., this compound) exhibit faster nucleophilic substitution than benzene analogs due to the electron-withdrawing pyrazine ring. Cyano groups enhance electrophilicity at adjacent positions, facilitating regioselective reactions .
Biological Activity :
- Pyrazinecarboxamides (e.g., Compound 27) show moderate antimycobacterial activity (IC₅₀ ~40–50 µmol·L⁻¹), whereas sulfonyl chloride derivatives are more suited for covalent enzyme inhibition .
Synthetic Utility: 2,5-Dichloropyrazine serves as a precursor for introducing diverse substituents via SNAr reactions, but this compound offers direct access to sulfonamide linkages without additional steps .
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